(1E)-N-(2,6-Dimethylphenyl)nonan-1-imine

• CAS No.: 92751-91-2
• Molecular Formula: C17H27N
• Molecular Weight: 245.4 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)nonan-1-imine
• InChI: InChI=1S/C17H27N/c1-4-5-6-7-8-9-10-14-18-17-15(2)12-11-13-16(17)3/h11-14H,4-10H2,1-3H3
• InChI Key: LTIYEWKAURCVCQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC=NC1=C(C=CC=C1C)C

Description

(1E)-N-(2,6-Dimethylphenyl)nonan-1-imine is a Schiff base (imine) derived from the condensation of a nonanaldehyde and 2,6-dimethylaniline. This compound features a linear nonyl chain bonded to an imine nitrogen, which is further substituted with a 2,6-dimethylphenyl group. The E-configuration of the imine double bond is stabilized by steric and electronic effects of the aromatic substituents.

The 2,6-dimethylphenyl group is a common motif in agrochemicals and pharmaceuticals, as seen in pesticides like metalaxyl () and antidiabetic Schiff bases ().

Comparison with Similar Compounds

Structural and Electronic Comparisons

The table below compares key structural features of (1E)-N-(2,6-Dimethylphenyl)nonan-1-imine with analogous Schiff bases and related compounds:

Compound Name	Aromatic Substituent	Imine Chain Length	Key Functional Groups	Applications/Findings
(1E)-N-(2,6-Dimethylphenyl)nonan-1-imine	2,6-dimethylphenyl	C9 (nonyl)	Imine	Hypothesized agrochemical/pharmaceutical use (inferred from –5)
L2 ()	2,6-dimethylphenyl	C1 (methanimine)	Imine, naphthalene	Antidiabetic/antioxidant activity; characterized via NMR/FTIR
L1 ()	Mesityl (2,4,6-trimethylphenyl)	C1 (methanimine)	Imine, naphthalene	Higher steric hindrance; potential catalytic uses
L3 ()	2,6-diisopropylphenyl	C1 (methanimine)	Imine, naphthalene	Enhanced solubility in nonpolar solvents
(E)-1-Cyclohexyl-N-(2,6-diisopropylphenyl)methanimine ()	2,6-diisopropylphenyl	C1 (methanimine)	Cyclohexyl, imine	Likely coordination chemistry applications
Metalaxyl ()	2,6-dimethylphenyl	Methoxyacetyl-DL-alanine	Ester, amide	Fungicide; commercial agrochemical

Key Observations :

• Aromatic Substituents : The 2,6-dimethylphenyl group balances steric bulk and electron-donating effects, contrasting with mesityl (L1) or diisopropyl (L3) groups, which may hinder reactivity .
• Functional Groups : Compared to acetamide pesticides (–5), the imine group may offer redox activity (e.g., antioxidant properties in L2) or metal-chelating capabilities .